2-(3-carboxy-4-chlorophenyl)-1,3-dioxo-5-isoindolinecarboxylic acid

• IUPAC Name: 2-(3-carboxy-4-chlorophenyl)-1,3-dioxoisoindole-5-carboxylic acid
• InChI: InChI=1S/C16H8ClNO6/c17-12-4-2-8(6-11(12)16(23)24)18-13(19)9-3-1-7(15(21)22)5-10(9)14(18)20/h1-6H,(H,21,22)(H,23,24)
• InChI Key: KHPPYOQNAYCMOG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(=O)O)C(=O)N(C2=O)C3=CC(=C(C=C3)Cl)C(=O)O
• Molecular Formula: C16H8ClNO6
• DSSTOX Substance ID: DTXSID80971805
• Molecular Weight: 345.69 g/mol
• CAS RN: 5637-40-1

Description

2-(3-carboxy-4-chlorophenyl)-1,3-dioxo-5-isoindolinecarboxylic acid, also known as CCIC, is a chemical compound that has been extensively studied for its potential applications in scientific research. CCIC is a derivative of isoindoline-1,3-dione and is commonly used as a building block in the synthesis of various compounds. In

Scientific Research Applications

Crystallography

Research by Sørensen, Collet, and Larsen (1999) delves into the crystal structure of a related compound, highlighting the importance of understanding molecular conformations and interactions for the development of pharmaceuticals and materials (Sørensen, Collet, & Larsen, 1999).

Medicinal Chemistry

Carling et al. (1992) have synthesized derivatives based on the core structure of interest, demonstrating antagonist activity at the glycine site on the NMDA receptor, which is crucial for developing therapies for neurological disorders (Carling et al., 1992).

Organic Synthesis

Jansa, Macháček, and Bertolasi (2006) have explored derivatives of a similar structural motif, underlining the vast potential of such compounds in synthetic organic chemistry and drug development (Jansa, Macháček, & Bertolasi, 2006).

Environmental Science

Peuravuori, Paaso, and Pihlaja (2002) examined the sorption behavior of chlorophenols, showing the environmental relevance of such compounds in understanding pollutant behavior and designing remediation strategies (Peuravuori, Paaso, & Pihlaja, 2002).